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Compound of Interest

Compound Name: Buclizine dihydrochloride

Cat. No.: B7823124 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides a comprehensive

guide to the personal protective equipment (PPE), operational procedures, and disposal plans

for Buclizine dihydrochloride.

Hazard Overview and Personal Protective
Equipment
Buclizine dihydrochloride is a piperazine derivative and an antihistamine. While some safety

data sheets (SDS) classify it as a non-hazardous substance, others indicate that it may cause

skin, eye, and respiratory irritation[1][2][3][4]. Due to this inconsistency, a cautious approach to

handling is recommended. There are no established occupational exposure limit values for

Buclizine dihydrochloride[1][5][6][7].

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Buclizine
Dihydrochloride
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Protection Type Recommended Equipment Standard

Eye/Face Protection
Safety goggles with side-

shields or a face shield.

Conforming to EN 166 (EU) or

NIOSH (US)[8].

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene).

Clean, body-covering clothing

or a lab coat. In cases of

potential significant exposure,

impervious clothing is

recommended.

Gloves must be inspected prior

to use[8].

Respiratory Protection

A NIOSH-approved particulate

respirator is recommended,

especially when handling the

powder form where dust or

mist is apparent and

engineering controls are not

sufficient.

Use in a well-ventilated area,

preferably within a fume

hood[9][10].

Operational Plan for Safe Handling
Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe

laboratory environment.

1. Engineering Controls:

Work in a well-ventilated area. A system of local and/or general exhaust is recommended to

keep employee exposures as low as possible[3][4][9].

For procedures that may generate dust or aerosols, use a chemical fume hood[10].

Ensure that a safety shower and an eyewash station are readily accessible[1][5][6].

2. Handling Procedures:

Avoid contact with skin, eyes, and clothing[1][6][11].
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Avoid the formation of dust and aerosols[1][8].

Do not breathe dust, fumes, gas, mist, vapors, or spray[3][9].

Wash hands thoroughly after handling[9][11].

Do not eat, drink, or smoke in the handling area[9].

Keep the container tightly closed when not in use[9][11].

3. First Aid Measures:

If on skin: Wash with plenty of soap and water. Remove contaminated clothing[9].

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing[9].

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing[9].

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person[1].

In all cases of exposure, seek medical advice[9].

Disposal Plan
Proper disposal of Buclizine dihydrochloride and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Identification and Segregation:

All waste materials contaminated with Buclizine dihydrochloride should be considered

chemical waste.

Segregate solid waste from liquid waste.

Do not mix with other incompatible waste streams.
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2. Containment and Labeling:

Collect waste in suitable, closed, and clearly labeled containers.

The label should include "Hazardous Waste" (as a precaution), the name of the chemical

(Buclizine dihydrochloride), and the date.

3. Disposal Method:

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations[9].

Do not allow the product to enter drains, soil, or water sources[9].

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Workflow for Handling and Disposal of Buclizine
Dihydrochloride

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b7823124?utm_src=pdf-body
https://www.anentawaste.com/knowledge-hub/resources/a-guide-to-the-disposal-of-laboratory-waste/
https://www.anentawaste.com/knowledge-hub/resources/a-guide-to-the-disposal-of-laboratory-waste/
https://www.benchchem.com/product/b7823124?utm_src=pdf-body
https://www.benchchem.com/product/b7823124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Workspace
(Fume Hood, Ventilation)

Gather Materials & Buclizine Dihydrochloride

Weighing and Transfer

Experimental Procedure

Decontaminate Workspace

Segregate Waste
(Solid, Liquid, Sharps)

Label Waste Containers

Dispose via Licensed Service

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Buclizine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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